Cas no 76985-29-0 ((2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol)
76985-29-0 structure
Product Name:(2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol
CAS No:76985-29-0
MF:C10H18O2
MW:170.248723506927
CID:571567
PubChem ID:44144481
Update Time:2024-03-01
(2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranemethanol, a-methyl-a-(4-methyl-3-penten-1-yl)-, (aR,2R)-
- 1,2-oxidolinalool
- (2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol
- Oxiranemethanol, alpha-methyl-alpha-(4-methyl-3-pentenyl)-, (R-(R*,R*))-
- (R-(R*,R*))-alpha-methyl-alpha-(4-methyl-3-pentenyl)oxiranemethanol
-
- Inchi： 1S/C10H18O2/c1-8(2)5-4-6-10(3,11)9-7-12-9/h5,9,11H,4,6-7H2,1-3H3/t9?,10-/m1/s1
- InChI Key： BXOURKNXQXLKRK-QVDQXJPCSA-N
- SMILES： O1CC1[C@@](C)(CC/C=C(\C)/C)O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8
- XLogP3: 1.8
(2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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